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Compound of Interest

Compound Name: N-Methyldiacetamide

Cat. No.: B072989

For Researchers, Scientists, and Drug Development Professionals

N-Methyldiacetamide, with the CAS number 1113-68-4, is a tertiary amide that serves as a
versatile intermediate and building block in organic synthesis. Its unique structural features
make it a compound of interest in various chemical and pharmaceutical applications. This
technical guide provides an in-depth overview of its chemical properties, synthesis,
spectroscopic data, and safety information, tailored for professionals in research and drug
development.

Chemical and Physical Properties

N-Methyldiacetamide is a colorless liquid at room temperature.[1] It is characterized by the
molecular formula CsHaNO2 and a molecular weight of 115.13 g/mol .[1] A comprehensive
summary of its key physical and chemical properties is presented in the table below.
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Property Value Reference
Molecular Formula CsHsNO2 [1]
Molecular Weight 115.13 g/mol [1]
CAS Number 1113-68-4 [1]
IUPAC Name N-acetyl-N-methylacetamide [1]
Diacetamide, N-methyl-; N,N-
Synonyms Diacetylmethylamine; N- [1]
Methyl-N-acetylacetamide
Appearance Colorless liquid [1]
Melting Point -25°C [1]
Boiling Point 192-194 °C [1]
Density 1.06 g/cm3 [1]
Refractive Index 1.4530 [1]

Water Solubility

Fully miscible

[1]

Flash Point

192-194 °C

[1]

Vapor Pressure

1.07 mmHg at 25 °C

[1]

Synthesis and Purification

While specific detailed experimental protocols for the synthesis of N-Methyldiacetamide are
not abundantly available in readily accessible literature, a plausible and commonly employed
method for the N,N-diacetylation of a primary amine involves the reaction of N-methylamine
with an acetylating agent such as acetic anhydride.

A general conceptual workflow for such a synthesis is outlined below.
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Conceptual workflow for the synthesis of N-Methyldiacetamide.

Experimental Protocol (Hypothetical):

A detailed, validated experimental protocol for the synthesis of N-Methyldiacetamide could not
be found in the searched literature. However, based on general principles of N-acetylation, a
potential procedure would involve the slow addition of excess acetic anhydride to a cooled
solution of N-methylamine in a suitable aprotic solvent. The reaction would likely be exothermic
and require careful temperature control. After the reaction is complete, the mixture would be
guenched, followed by extraction and purification, likely via vacuum distillation to isolate the N-
Methyldiacetamide. It is crucial for researchers to develop and validate a specific procedure
with appropriate safety precautions in a laboratory setting.

Spectroscopic Data

The structural confirmation of N-Methyldiacetamide relies on various spectroscopic
techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and
Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific NMR spectra for N-Methyldiacetamide were not directly available in the search
results, the expected chemical shifts can be predicted based on its structure.

e 1H NMR: Two singlets would be expected. One for the N-methyl protons (N-CHs) and
another for the acetyl protons (2 x COCHs). The integration of these peaks would be in a 3:6
ratio.
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e 13C NMR: Three signals would be anticipated: one for the N-methyl carbon, one for the acetyl
methyl carbons, and one for the carbonyl carbons.

Infrared (IR) Spectroscopy

The IR spectrum of N-Methyldiacetamide is available from the NIST WebBook. Key
characteristic peaks would include:

o C=0 stretching: Strong absorption bands characteristic of the two carbonyl groups in the
amide functionality, typically in the range of 1650-1750 cm™1.

e C-N stretching: A band in the region of 1250-1350 cm~1.

e C-H stretching and bending: Bands corresponding to the methyl groups.

Mass Spectrometry (MS)

The mass spectrum of N-Methyldiacetamide is also available from the NIST WebBook. The
fragmentation pattern would be key to confirming its structure. The molecular ion peak (M+)
would be expected at m/z = 115. Common fragmentation pathways for amides involve
cleavage alpha to the carbonyl group and McLafferty rearrangements, which would lead to
characteristic fragment ions.

Applications in Research and Drug Development

N-Methyldiacetamide is primarily utilized as a chemical intermediate in organic synthesis.[1]
Its application in the pharmaceutical industry is as a building block for the synthesis of more
complex active pharmaceutical ingredients (APIs).[1] While specific examples of its direct use
in drug development are not widely documented in the available literature, its structure
suggests potential as a scaffold or intermediate in the synthesis of compounds with diverse
biological activities. Its role as a research chemical allows for the exploration of new chemical
reactions and the synthesis of novel molecules.[1]

Safety and Toxicology

Detailed toxicological data specifically for N-Methyldiacetamide is limited. The Globally
Harmonized System (GHS) classification available on PubChem indicates that it causes
serious eye irritation.[1] It is important to note that much of the readily available safety data
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pertains to the related compound, N-methylacetamide. For N-Methyldiacetamide, it is crucial
to handle the compound with appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat, and to work in a well-ventilated area. A comprehensive

risk assessment should be conducted before handling this chemical.

The logical flow for a safety assessment is depicted below.

Identify Hazards

(e.g., Eye Irritation)

Assess Risks
(Likelihood and Severity)

Implement Control Measures
(PPE, Ventilation)

Review and Monitor
Effectiveness of Controls
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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